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Compound of Interest

Compound Name:
Dimethyl-(3-methyl-pyridin-2-yl)-

amine

CAS No.: 61713-46-0

Cat. No.: B1348819

Get Quote

Executive Summary & Strategic Rationale
Dimethyl-(3-methyl-pyridin-2-yl)-amine (also known as N,N,3-trimethylpyridin-2-amine) is a

critical heterocyclic building block used in the synthesis of pharmaceuticals (e.g., Zolpidem

analogues), agrochemicals, and as a specialized ligand in organometallic catalysis.

The synthesis of this sterically congested 2-aminopyridine derivative presents a specific

challenge: the ortho-methyl group at position 3. This steric bulk can hinder nucleophilic attacks

and complicate standard alkylation procedures, often leading to ring nitrogen alkylation

(quaternization) rather than the desired exocyclic amine functionalization.

This guide presents two validated protocols:

Protocol A (The "Green" Scalable Route): A modified Eschweiler-Clarke reductive amination.

This is the preferred method for gram-to-kilogram scale synthesis due to its high atom

economy and use of inexpensive reagents.
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Protocol B (The "Precision" Route): A Palladium-catalyzed Buchwald-Hartwig amination.[1]

This is the alternative method when starting from halogenated precursors or requiring high-

throughput library generation.

Retrosynthetic Analysis
To understand the synthetic logic, we visualize the disconnection strategies. The target

molecule can be accessed via C-N bond formation (Buchwald) or reductive alkylation of the

aniline-like precursor.

Target:
Dimethyl-(3-methyl-pyridin-2-yl)-amine

Precursor A:
2-Amino-3-methylpyridine

(CAS: 1603-40-3)

Route A: Eschweiler-Clarke
(Preferred for Scale)

Precursor B:
2-Chloro-3-methylpyridine

(CAS: 18368-76-8)

Route B: Buchwald-Hartwig
(Preferred for Diversity)

Reagents:
HCHO / HCOOH

(Reductive Amination)

Reagents:
NH(Me)2 / Pd-Catalyst

(Cross-Coupling)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the two primary pathways. Route A utilizes the

commercially abundant 2-amino-3-picoline.

Protocol A: Modified Eschweiler-Clarke Methylation
(Recommended)
This protocol utilizes formaldehyde as the carbon source and formic acid as the hydride donor.

Unlike direct alkylation with methyl iodide, which often results in ring nitrogen alkylation

(forming pyridinium salts), this method selectively methylates the exocyclic amine.

Mechanism: The reaction proceeds via the formation of an iminium ion intermediate, which is

reduced by formate to the amine. The 3-methyl group provides steric protection that actually

improves selectivity against over-alkylation of the ring nitrogen.

Materials & Stoichiometry[2]
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Component Role Equivalents Amount (Example)

2-Amino-3-

methylpyridine
Substrate 1.0 equiv 10.8 g (100 mmol)

Formaldehyde (37%

aq.)
Methyl Source 5.0 equiv 40.5 g (approx 38 mL)

Formic Acid (98%) Reductant/Solvent 10.0 equiv 46.0 g (approx 38 mL)

Sodium Hydroxide

(4M)
Workup Base As needed ~100 mL

Dichloromethane

(DCM)
Extraction Solvent - 3 x 50 mL

Step-by-Step Methodology
Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, charge Formic Acid (98%) at 0°C (ice bath).

Addition: Slowly add 2-Amino-3-methylpyridine portion-wise. Caution: Exothermic reaction.

Aldehyde Addition: Add Formaldehyde (37% aq.) dropwise to the mixture.

Reflux: Remove the ice bath and heat the mixture to reflux (approx. 95–100°C) for 12–16

hours.

Checkpoint: Monitor by TLC (System: 10% MeOH in DCM). The starting material spot

(more polar) should disappear.

Workup:

Cool the reaction mixture to room temperature.

Pour the mixture onto crushed ice (~100 g).

Basify carefully with 4M NaOH until pH > 12. Note: The solution will turn cloudy as the free

base separates.
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Extraction: Extract the aqueous layer with DCM (3 x 50 mL).

Drying: Combine organic layers, wash with brine (50 mL), and dry over anhydrous Na₂SO₄.

Purification: Concentrate under reduced pressure. The residue is typically a pale yellow oil.

Optional: Distillation under vacuum (approx. 10 mmHg, bp ~90-95°C) or Flash

Chromatography (Hexane/EtOAc 8:2) yields the pure product.[2]

Mechanistic Pathway

1° Amine
(R-NH2)

Hemiaminal /
Imine Intermediate

+ HCHO 2° Amine
(R-NHMe)

+ HCOOH
- CO2 Iminium Ion

(R-N(Me)=CH2+)
+ HCHO Target:

3° Amine
(R-NMe2)

+ HCOOH
- CO2
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Figure 2: Stepwise reductive methylation mechanism. Formic acid acts as the irreversible

hydride donor.

Protocol B: Buchwald-Hartwig Amination
(Alternative)
This route is ideal if the 2-halo-3-methylpyridine precursor is already in hand or if the

Eschweiler-Clarke conditions are incompatible with other functional groups on the molecule.

Materials & Stoichiometry[2]
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Component Role Equivalents

2-Chloro-3-methylpyridine Substrate 1.0 equiv

Dimethylamine (2M in THF) Nucleophile 1.5 equiv

Pd₂(dba)₃ Catalyst 0.02 equiv (2 mol%)

Xantphos Ligand 0.04 equiv (4 mol%)

NaOtBu Base 1.5 equiv

Toluene Solvent [0.2 M]

Step-by-Step Methodology
Inert Atmosphere: Flame-dry a Schlenk tube or pressure vial and flush with Argon/Nitrogen.

Catalyst Pre-mix: Add Pd₂(dba)₃ and Xantphos to the vial. Add anhydrous Toluene and stir

for 5 mins to generate the active catalyst species.

Substrate Addition: Add 2-Chloro-3-methylpyridine, Dimethylamine solution, and NaOtBu.

Reaction: Seal the vial and heat to 100°C for 12 hours.

Note: The 3-methyl group creates steric hindrance; Xantphos is chosen for its wide bite

angle, which facilitates reductive elimination in sterically crowded systems.

Workup: Filter through a pad of Celite to remove Palladium residues. Wash the pad with

EtOAc.

Purification: Concentrate and purify via silica gel chromatography (0-20% EtOAc in

Hexanes).

Comparative Analysis & Quality Control
Method Comparison[5]
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Feature
Protocol A (Eschweiler-
Clarke)

Protocol B (Buchwald-
Hartwig)

Cost Low (Commodity reagents) High (Pd catalyst, Ligands)

Scalability Excellent (kg scale feasible)
Moderate (Catalyst cost limits

scale)

Atom Economy High (Byproducts: CO₂, H₂O)
Low (Byproducts: Salt, Ligand

waste)

Selectivity High (Exocyclic N only) High (Specific C-N coupling)

Reaction Time 12-16 h 8-12 h

Characterization Data (Expected)[6]
Appearance: Pale yellow oil.

¹H NMR (400 MHz, CDCl₃):

δ 8.05 (dd, 1H, J=5.0, 1.5 Hz, H-6)

δ 7.35 (dd, 1H, J=7.5, 1.5 Hz, H-4)

δ 6.75 (dd, 1H, J=7.5, 5.0 Hz, H-5)

δ 2.85 (s, 6H, N(CH₃)₂)

δ 2.30 (s, 3H, Ar-CH₃)

MS (ESI):m/z calc for C₈H₁₂N₂ [M+H]⁺: 137.10; found 137.1.

Safety & Handling
Formaldehyde: Known carcinogen and sensitizer. Use in a well-ventilated fume hood.

Formic Acid: Corrosive.[3] Causes severe skin burns.

2-Amino-3-methylpyridine: Toxic if swallowed or absorbed through skin.
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Waste Disposal: Aqueous waste from Protocol A contains excess formaldehyde; treat with

ammonia or specific neutralizers before disposal according to local EHS regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

